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Synthesis and Biosynthesis Strategies

The search results describe two primary approaches for obtaining 2-DOS, which relate to the different

challenges a synthetic campaign might face.

Approach Key Features / Challenges Relevant Context

Chemical
Synthesis [1]

Asymmetric synthesis; requires
desymmetrization of intermediates and highly

diastereoselective transformations.

Replacing the DOS core with a
diastereomer is a strategy to

explore new antibiotics less
prone to bacterial resistance [1].

Biosynthesis
[2] [3]

Pathway in bacteria uses D-glucose-6-phosphate
as a precursor; key enzymes are 2-deoxy-scyllo-

inosose (2-DOI) synthase, a dual-functional
aminotransferase, and 2-deoxy-scyllo-inosamine

(2-DOIA) dehydrogenase.

This is the natural pathway.
Understanding it is crucial for

bioengineering approaches to
produce novel aminoglycosides

[3].

The diagram below illustrates the core biosynthetic pathway for 2-DOS as it occurs in nature, which involves

several crucial enzymatic steps.
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D-Glucose-6-Phosphate

2-Deoxy-scyllo-inosose (2-DOI)

  Catalyzed by 2-DOI Synthase (e.g., NeoC)

2-Deoxy-scyllo-inosamine (2-DOIA)

  L-glutamine:2-DOI Aminotransferase

3-Amino-2,3-dideoxy-scyllo-inosose

  Oxidation by Dehydrogenase (e.g., NeoA)

2-Deoxystreptamine (2-DOS)

  Transamination by Enzyme (e.g., NeoB)

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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